Cas no 874459-76-4 (3-(isobutanoylamino)benzeneboronic acid)

• Product Name: 3-(isobutanoylamino)benzeneboronic acid
• CAS No: 874459-76-4
• MF: C₁₀H₁₄BNO₃
• MW: 207.034062862396
• MDL: MFCD08235080
• CID: 719604
• PubChem ID: 44119846
• Update Time: 2025-04-19

3-(isobutanoylamino)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Isobutyramido)benzeneboronic acid
• 3-Isobutyramidobenzeneboronic acid
• [3-(2-methylpropanoylamino)phenyl]boronic acid
• 3-(Isobutanoylamino)benzeneboronic acid
• 3-Isobutyramidophenylboronic acid
• Boronic acid,B-[3-[(2-methyl-1-oxopropyl)amino]phenyl]-
• 3-Isobutyrylaminophenylboronic acid
• AM20041284
• A21902
• [3-(2-Methylpropanamido)phenyl]boronic acid
• FT-0740207
• HXBVOKMSEWLCKA-UHFFFAOYSA-N
• MFCD08235080
• 874459-76-4
• DTXSID90657446
• AKOS015837593
• SB78212
• 3-(Isobutyramido)benzeneboronicacid
• BS-24024
• SCHEMBL3466415
• DB-023703
• 3-(2-methylpropanamido)phenylboronic acid
• (3-ISOBUTYRAMIDO)BENZENEBORONIC ACID
• 3-(isobutanoylamino)benzeneboronic acid

• MDL： MFCD08235080
• Inchi： 1S/C10H14BNO3/c1-7(2)10(13)12-9-5-3-4-8(6-9)11(14)15/h3-7,14-15H,1-2H3,(H,12,13)
• InChI Key： HXBVOKMSEWLCKA-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 207.10700
• Monoisotopic Mass: 207.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.16
• Melting Point: 275-277
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.536
• PSA: 69.56000
• LogP: 0.03390

3-(isobutanoylamino)benzeneboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)